Cas no 1903104-81-3 (N4-Allyl-N6-methylpyrimidine-4,6-diamine)

• Product Name: N4-Allyl-N6-methylpyrimidine-4,6-diamine
• CAS No: 1903104-81-3
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 5047950
• Update Time: 2025-05-26

N4-Allyl-N6-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-allyl-N6-methylpyrimidine-4,6-diamine
• 6-N-methyl-4-N-prop-2-enylpyrimidine-4,6-diamine
• N4-Allyl-N6-methylpyrimidine-4,6-diamine

• Inchi： 1S/C8H12N4/c1-3-4-10-8-5-7(9-2)11-6-12-8/h3,5-6H,1,4H2,2H3,(H2,9,10,11,12)
• InChI Key： NBNHVBRFGRAIHU-UHFFFAOYSA-N
• SMILES： N(CC=C)C1C=C(N=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Additional information on N4-Allyl-N6-methylpyrimidine-4,6-diamine

Comprehensive Overview of N4-Allyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1903104-81-3): Properties, Applications, and Research Insights

N4-Allyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1903104-81-3) is a specialized pyrimidine derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the pyrimidine-diamine class, characterized by an allyl group at the N4 position and a methyl group at the N6 position, which influence its reactivity and potential applications. Researchers are increasingly exploring its role in small-molecule drug development, particularly in targeting enzyme inhibition and modulating cellular pathways.

The molecular structure of N4-Allyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1903104-81-3) offers versatility in synthetic chemistry. Its allyl moiety enables participation in cross-coupling reactions, while the methylpyrimidine core serves as a scaffold for further functionalization. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies are in high demand. The compound’s solubility and stability profiles also make it suitable for high-throughput screening platforms.

In the context of green chemistry trends, N4-Allyl-N6-methylpyrimidine-4,6-diamine has been evaluated for sustainable synthesis routes. Researchers are optimizing catalytic methods to reduce waste, aligning with the global push for eco-friendly pharmaceutical production. Computational modeling studies further suggest its affinity for ATP-binding sites, sparking interest in personalized medicine applications, a frequently searched topic in AI-driven drug discovery forums.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, ensuring purity for critical research. Its structure-activity relationship (SAR) data is being curated in open-access databases, addressing the growing demand for transparent chemical data among academic and industrial scientists. Discussions in online forums often link such compounds to fragment-based drug design, another trending search term in medicinal chemistry circles.

Beyond therapeutics, N4-Allyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1903104-81-3) shows promise in agrochemical innovation. Its pyrimidine backbone is being tested as a precursor for plant growth regulators, tapping into the sustainable agriculture movement. Patent filings indicate its utility in crop protection formulations, coinciding with increased searches for bioactive pyrimidines in agricultural science literature.

Quality control protocols for this compound emphasize HPLC purity standards (>98%), reflecting industry demands for high-precision intermediates. Storage recommendations typically suggest inert atmospheres to preserve its allyl group integrity, a detail frequently queried by laboratory technicians handling air-sensitive compounds. These practical considerations are crucial for reproducibility in multi-step organic synthesis workflows.

The commercial availability of N4-Allyl-N6-methylpyrimidine-4,6-diamine through specialty chemical suppliers has expanded, with metadata tags like "pyrimidine building block" and "pharmacophore fragment" improving its discoverability in digital catalogs. This aligns with SEO strategies for research chemical databases, where users often search by scaffold type or substituent patterns.

Ongoing investigations explore the compound’s potential in neurological disorder research, particularly regarding purinergic receptor modulation—a trending topic in neuroscience publications. Its balanced lipophilicity (predicted LogP ~1.9) suggests possible blood-brain barrier permeability, making it relevant to discussions about CNS drug development challenges.

In summary, N4-Allyl-N6-methylpyrimidine-4,6-diamine (CAS No. 1903104-81-3) represents a multifaceted tool for modern chemical biology. Its applications span from drug discovery to agricultural chemistry, with each domain benefiting from its modular structure. As open science initiatives promote structure-sharing and collaborative innovation, this compound’s role in addressing global health and sustainability challenges continues to evolve.